2-(7-(4-fluorophenyl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenethylacetamide

• IUPAC Name: 2-[7-(4-fluorophenyl)-4-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C25H24FN5O2S/c26-19-10-8-18(9-11-19)21-23-22(28-25(34-23)30-14-4-5-15-30)24(33)31(29-21)16-20(32)27-13-12-17-6-2-1-3-7-17/h1-3,6-11H,4-5,12-16H2,(H,27,32)
• InChI Key: UXTXYEFYWQUXKX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(S2)C(=NN(C3=O)CC(=O)NCCC4=CC=CC=C4)C5=CC=C(C=C5)F
• Molecular Formula: C25H24FN5O2S
• Molecular Weight: 477.6 g/mol

Description

2-(7-(4-fluorophenyl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenethylacetamide is a useful research compound. Its molecular formula is C25H24FN5O2S and its molecular weight is 477.56. The purity is usually 95%.
BenchChem offers high-quality 2-(7-(4-fluorophenyl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenethylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7-(4-fluorophenyl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenethylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorophenyl-Substituted Compounds in Medicinal Chemistry

• Fluorophenyl groups are frequently incorporated into medicinal compounds to improve their pharmacological properties, such as metabolic stability, binding affinity, and bioavailability. For example, compounds with fluorophenyl substitutions have been synthesized and evaluated for their selective affinity towards peripheral benzodiazepine receptors (PBRs), which are implicated in neurodegenerative disorders. Such compounds hold potential as imaging agents for studying PBR expression in diseases like Alzheimer's and Parkinson's (Fookes et al., 2008).

Pyridazinone Derivatives in Anticancer Research

• Pyridazinone derivatives have been explored for their anticancer activities. For instance, novel fluoro-substituted benzo[b]pyran derivatives, which include pyridazinone moieties, have shown anti-lung cancer activity. These compounds have been tested against various human cancer cell lines, demonstrating significant anticancer activity at low concentrations (Hammam et al., 2005).

Thiazolo[4,5-d]pyridazin Derivatives as Anti-inflammatory Agents

• Derivatives of thiazolo[4,5-d]pyridazin have been synthesized and tested for their biological activities, including analgesic and anti-inflammatory effects. Such compounds represent a class of promising molecules for the development of new therapeutic agents targeting inflammatory processes (Demchenko et al., 2015).